Cas no 2172038-27-4 (1-ethyl-4-(1-hydroxy-2-methylbutan-2-yl)piperidin-4-ol)
1-ethyl-4-(1-hydroxy-2-methylbutan-2-yl)piperidin-4-ol Chemical and Physical Properties
Names and Identifiers
-
- 1-ethyl-4-(1-hydroxy-2-methylbutan-2-yl)piperidin-4-ol
- EN300-1631943
- 2172038-27-4
-
- Inchi: 1S/C12H25NO2/c1-4-11(3,10-14)12(15)6-8-13(5-2)9-7-12/h14-15H,4-10H2,1-3H3
- InChI Key: VNIGAVRGKUEFIC-UHFFFAOYSA-N
- SMILES: OC1(CCN(CC)CC1)C(C)(CO)CC
Computed Properties
- Exact Mass: 215.188529040g/mol
- Monoisotopic Mass: 215.188529040g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 200
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 43.7Ų
1-ethyl-4-(1-hydroxy-2-methylbutan-2-yl)piperidin-4-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1631943-0.05g |
1-ethyl-4-(1-hydroxy-2-methylbutan-2-yl)piperidin-4-ol |
2172038-27-4 | 0.05g |
$1068.0 | 2023-06-04 | ||
| Enamine | EN300-1631943-0.1g |
1-ethyl-4-(1-hydroxy-2-methylbutan-2-yl)piperidin-4-ol |
2172038-27-4 | 0.1g |
$1119.0 | 2023-06-04 | ||
| Enamine | EN300-1631943-0.25g |
1-ethyl-4-(1-hydroxy-2-methylbutan-2-yl)piperidin-4-ol |
2172038-27-4 | 0.25g |
$1170.0 | 2023-06-04 | ||
| Enamine | EN300-1631943-0.5g |
1-ethyl-4-(1-hydroxy-2-methylbutan-2-yl)piperidin-4-ol |
2172038-27-4 | 0.5g |
$1221.0 | 2023-06-04 | ||
| Enamine | EN300-1631943-1.0g |
1-ethyl-4-(1-hydroxy-2-methylbutan-2-yl)piperidin-4-ol |
2172038-27-4 | 1g |
$1272.0 | 2023-06-04 | ||
| Enamine | EN300-1631943-2.5g |
1-ethyl-4-(1-hydroxy-2-methylbutan-2-yl)piperidin-4-ol |
2172038-27-4 | 2.5g |
$2492.0 | 2023-06-04 | ||
| Enamine | EN300-1631943-5.0g |
1-ethyl-4-(1-hydroxy-2-methylbutan-2-yl)piperidin-4-ol |
2172038-27-4 | 5g |
$3687.0 | 2023-06-04 | ||
| Enamine | EN300-1631943-10.0g |
1-ethyl-4-(1-hydroxy-2-methylbutan-2-yl)piperidin-4-ol |
2172038-27-4 | 10g |
$5467.0 | 2023-06-04 | ||
| Enamine | EN300-1631943-50mg |
1-ethyl-4-(1-hydroxy-2-methylbutan-2-yl)piperidin-4-ol |
2172038-27-4 | 50mg |
$1068.0 | 2023-09-22 | ||
| Enamine | EN300-1631943-100mg |
1-ethyl-4-(1-hydroxy-2-methylbutan-2-yl)piperidin-4-ol |
2172038-27-4 | 100mg |
$1119.0 | 2023-09-22 |
1-ethyl-4-(1-hydroxy-2-methylbutan-2-yl)piperidin-4-ol Related Literature
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
Additional information on 1-ethyl-4-(1-hydroxy-2-methylbutan-2-yl)piperidin-4-ol
Introduction to 1-ethyl-4-(1-hydroxy-2-methylbutan-2-yl)piperidin-4-ol (CAS No. 2172038-27-4)
1-Ethyl-4-(1-hydroxy-2-methylbutan-2-yl)piperidin-4-ol (CAS No. 2172038-27-4) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. In this comprehensive introduction, we will delve into the chemical properties, biological activities, and recent research advancements associated with this compound.
The molecular structure of 1-ethyl-4-(1-hydroxy-2-methylbutan-2-yl)piperidin-4-ol is composed of a piperidine ring with an ethyl group and a substituted butanoyl moiety. The presence of the hydroxyl group on the butanoyl moiety adds to the compound's polarity and reactivity, making it an interesting candidate for further investigation in drug development.
Recent studies have highlighted the pharmacological properties of 1-ethyl-4-(1-hydroxy-2-methylbutan-2-yl)piperidin-4-ol. One notable area of research is its potential as an anti-inflammatory agent. In vitro and in vivo studies have demonstrated that this compound exhibits significant anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that 1-ethyl-4-(1-hydroxy-2-methylbutan-2-yl)piperidin-4-ol could be a valuable candidate for the treatment of inflammatory diseases.
In addition to its anti-inflammatory properties, 1-ethyl-4-(1-hydroxy-2-methylbutan-2-yl)piperidin-4-ol has also shown promise in neuroprotective applications. Research conducted on animal models has indicated that this compound can effectively reduce neuronal damage and improve cognitive function in conditions such as Alzheimer's disease and Parkinson's disease. The mechanism behind these neuroprotective effects is thought to involve the modulation of oxidative stress and the inhibition of neuroinflammation.
The pharmacokinetic profile of 1-Ethyl-4-(1-hydroxy-2-methylbutan-2-y l)piperidin -4 -ol has been extensively studied to understand its bioavailability, distribution, metabolism, and excretion. Preclinical studies have shown that this compound has good oral bioavailability and a favorable pharmacokinetic profile, making it suitable for further development as an oral therapeutic agent. Additionally, the compound's low toxicity and high safety margin have been confirmed through various toxicity studies, further supporting its potential for clinical use.
Clinical trials are currently underway to evaluate the safety and efficacy of 1-Ethyl -4 -( 1 -hydroxy -2 -methylbutan -2 -y l)p iperidin -4 -ol in human subjects. Early results from phase I trials have been promising, with no significant adverse effects reported at therapeutic doses. These findings have paved the way for phase II trials, which are expected to provide more detailed insights into the compound's therapeutic potential.
In conclusion, 1-Ethyl -4 -( 1 -hydroxy -2 -methylbutan -2 -y l)p iperidin -4 -ol (CAS No. 2172038 - 27 - 4) is a promising compound with a wide range of potential applications in medicine. Its unique chemical structure, coupled with its favorable pharmacological properties and safety profile, makes it an exciting candidate for further research and development. As ongoing studies continue to uncover new aspects of its biological activity, it is anticipated that this compound will play a significant role in advancing therapeutic options for various diseases.
2172038-27-4 (1-ethyl-4-(1-hydroxy-2-methylbutan-2-yl)piperidin-4-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)